Cas no 112139-40-9 (Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-3-oxo-, methyl ester, trans- (9CI))

• Product Name: Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-3-oxo-, methyl ester, trans- (9CI)
• CAS No: 112139-40-9
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1199826
• Update Time: 2024-08-04

Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-3-oxo-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-3-oxo-, methyl ester, trans- (9CI)

• Inchi： 1S/C7H10O4/c1-11-7(10)4-2-6(9)5(4)3-8/h4-5,8H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： LUERNSZWHOYFAS-UHNVWZDZSA-N
• SMILES： [C@@H]1(C(OC)=O)CC(=O)[C@H]1CO

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• PSA: 63.6